7-Chloro-2-methyl-1-phenyl-1H-benzimidazole

• Molecular Formula: C14H11ClN2
• Molecular Weight: 242.70 g/mol
• IUPAC Name: 7-chloro-2-methyl-1-phenylbenzimidazole
• InChI: InChI=1S/C14H11ClN2/c1-10-16-13-9-5-8-12(15)14(13)17(10)11-6-3-2-4-7-11/h2-9H,1H3
• InChI Key: OMWQKUVQGVPVDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1C3=CC=CC=C3)C(=CC=C2)Cl

Description

7-Chloro-2-methyl-1-phenyl-1H-benzimidazole is a useful research compound. Its molecular formula is C14H11ClN2 and its molecular weight is 242.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Method A applied to 2,3-dichloronitrobenzene (96 mg, 0.5 mmol) and N-phenylacetamide (81 mg, 0.6 mmol) yielded the title compound as a brown solid (81 mg, 67%). mp 103-105° C. 1H NMR (DMSO) δ 2.38 (s, 3H), 7.30-7-33 (m, 2H), 7.56-7.62 (m, 5H), 7.70 (dd, J=5.4, 3.7Hz, 1H); 13C NMR δ 13.2, 115.9, 116.0, 124.5, 125.0, 128.7, 129.3, 130.2, 134.6, 138.9, 153.7, 158.5. HRMS (FAB): cal. for C14H12N2Cl [M+H+]: 243.0689; found: 243.0683.